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Compound of Interest

Compound Name: 1-Myristoyl-3-butyryl-rac-glycerol

Cat. No.: B3026230 Get Quote

This document provides comprehensive guidance on the safe and compliant disposal of 1-
Myristoyl-3-butyryl-rac-glycerol, a diacylglycerol used in research. The following procedures

are designed to ensure the safety of laboratory personnel and to minimize environmental

impact, in line with standard laboratory safety practices.

Safety and Hazard Information
According to its Safety Data Sheet (SDS), 1-Myristoyl-3-butyryl-rac-glycerol is not classified

as a hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, standard precautionary measures for handling all

laboratory chemicals should be followed.
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Hazard Classification Rating Additional Information

GHS Classification Not Classified
The substance is not classified

as hazardous.[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0

This indicates no special

hazards under fire conditions.

[1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0
This rating confirms a low

hazard profile.[1]

Personal Protective Equipment

(PPE)
Standard Laboratory Attire

While no special equipment is

required, the use of a lab coat,

safety glasses, and gloves is

recommended as a standard

good laboratory practice.[1]

Disposal Workflow Diagram
The following diagram outlines the decision-making process for the proper disposal of 1-
Myristoyl-3-butyryl-rac-glycerol and associated materials.
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Caption: Disposal workflow for 1-Myristoyl-3-butyryl-rac-glycerol.

Detailed Disposal and Decontamination Protocols
Adherence to these step-by-step protocols is essential for the safe management of this

chemical waste.

Disposal of Solid 1-Myristoyl-3-butyryl-rac-glycerol
Waste
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This procedure applies to unused, expired, or waste product.

Personnel Safety: Wear standard personal protective equipment (PPE), including a lab coat,

safety glasses, and gloves.

Collection: Use mechanical means, such as a spatula or chemical scoop, to collect the solid

material.[1]

Containment: Place the collected solid waste into a durable, sealable container. The

container should be clearly labeled as "Non-hazardous solid waste" and should specify the

chemical name.

Segregation: Ensure this waste stream is kept separate from hazardous chemical waste to

prevent cross-contamination and unnecessary hazardous disposal costs.

Final Disposal: Dispose of the sealed container in the designated receptacle for non-

hazardous laboratory trash. It is crucial to consult and follow your institution's specific

guidelines for non-hazardous solid waste, as some institutions may require it to be placed

directly into a dumpster rather than laboratory trash cans handled by custodial staff.

Crucial Restriction: Do not dispose of 1-Myristoyl-3-butyryl-rac-glycerol by flushing it down

the drain or allowing it to enter any sewer, surface, or ground water systems.[1]

Spill Cleanup Protocol
In the event of a spill, follow these steps:

Restrict Access: Cordon off the affected area to prevent inadvertent exposure or spread of

the material.

Collect Spilled Material: As the substance is a solid, sweep or scoop up the material

mechanically. Avoid actions that could generate dust.

Contain Cleanup Debris: Place the collected material and any contaminated cleaning

supplies (e.g., paper towels) into a sealed container labeled for non-hazardous waste.

Final Disposal: Dispose of the container as described in the solid waste disposal section

above.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/product/b3026230?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal of Empty Containers
For original product containers that are now empty:

Ensure Empty: Verify that the container is empty, with no free-standing product remaining.

Deface Label: Completely remove or thoroughly obscure the original manufacturer's label to

prevent misidentification.

Dispose: Place the defaced, empty container in the regular laboratory trash or recycling bin,

in accordance with your facility's procedures for non-hazardous containers.

Decontamination of Laboratory Glassware
This protocol details the cleaning of glassware that has been in contact with 1-Myristoyl-3-
butyryl-rac-glycerol.

Initial Rinse: As soon as possible after use, rinse the glassware with a suitable solvent in

which the compound is soluble (e.g., chloroform, methanol) to remove the bulk of the

residue. Dispose of this rinsate as chemical waste according to your institution's guidelines.

Detergent Wash: Prepare a warm solution of a phosphate-free laboratory detergent.

Immerse the glassware in this solution and scrub all surfaces with a soft-bristle brush.

Tap Water Rinse: Rinse the glassware thoroughly under warm running tap water to remove

all traces of the detergent.

Distilled Water Rinse: Perform a final rinse with distilled or deionized water to remove any

mineral deposits from the tap water.

Drying: Allow the glassware to air-dry on a drying rack or place it in a drying oven. Do not

use paper towels to dry the interior, as this can leave behind fibers.

Storage: Once completely dry, store the clean glassware in a protected environment to

prevent contamination from dust and other airborne particles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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